Cas no 118000-41-2 (2-(Chloromethyl)-7-methylimidazo[1,2-a]pyridine)

• Product Name: 2-(Chloromethyl)-7-methylimidazo[1,2-a]pyridine
• CAS No: 118000-41-2
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• MDL: MFCD06739275
• CID: 877838
• PubChem ID: 14042778
• Update Time: 2025-06-09

2-(Chloromethyl)-7-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-7-methylimidazo[1,2-a]pyridine
• 2-chloromethyl-7-methylimidazo<1,2-a>pyridine
• CHEMBRDG-BB 4004214
• CHEMMAKER CMFS-01013
• IMidazo[1,2-a]pyridine, 2-(chloroMethyl)-7-Methyl-
• 2-(chloromethyl)-7-methylimidazo[1,2-a]pyridine(SALTDATA: HCl)
• STK788240
• AKOS000270700
• DB-028288
• 2-CHLOROMETHYL-7-METHYL-IMIDAZO[1,2-A]PYRIDINE
• SCHEMBL8172945
• DTXSID20554873
• 118000-41-2
• 2-(chloromethyl)-7-methylimidazo[1,2-alpha]pyridine
• 2-chloromethyl-7-methylimidazo[1,2-a]pyridine
• ALBB-036269
• AB29017
• AKOS BBS-00006302
• ASDI-INTER 500040101

• MDL： MFCD06739275
• Inchi： 1S/C9H9ClN2/c1-7-2-3-12-6-8(5-10)11-9(12)4-7/h2-4,6H,5H2,1H3
• InChI Key： AFFYGLUVFNCIKY-UHFFFAOYSA-N
• SMILES： ClCC1=CN2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 180.04500
• Monoisotopic Mass: 180.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 2.38150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-(Chloromethyl)-7-methylimidazo[1,2-a]pyridine

Comprehensive Overview of 2-(Chloromethyl)-7-methylimidazo[1,2-a]pyridine (CAS No. 118000-41-2)

2-(Chloromethyl)-7-methylimidazo[1,2-a]pyridine (CAS No. 118000-41-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing bicyclic structures known for their broad biological activities. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The chloromethyl group at the 2-position and the methyl substitution at the 7-position make this compound a versatile intermediate in organic synthesis. Its reactivity allows for further functionalization, enabling the creation of derivatives with tailored properties. Recent studies highlight its role in the synthesis of imidazo[1,2-a]pyridine-based scaffolds, which are pivotal in designing molecules for treating inflammatory diseases and neurological disorders. This aligns with the growing demand for novel therapeutic agents in precision medicine.

In the context of green chemistry, 2-(Chloromethyl)-7-methylimidazo[1,2-a]pyridine has been investigated for its compatibility with sustainable synthetic methodologies. Researchers are optimizing catalytic processes to minimize waste and improve yield, addressing the pharmaceutical industry's push toward environmentally friendly practices. This focus resonates with current trends in AI-driven drug discovery, where computational tools are used to predict the compound's reactivity and optimize synthetic pathways.

Another area of interest is the compound's potential application in material science. Its aromatic system and heteroatom-rich structure make it a candidate for developing organic semiconductors or luminescent materials. As the demand for flexible electronics and OLED technologies grows, imidazo[1,2-a]pyridine derivatives like this one are being studied for their electronic properties and stability under varying conditions.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates is expanding, driven by the need for innovative drug candidates. 2-(Chloromethyl)-7-methylimidazo[1,2-a]pyridine is positioned as a high-value intermediate, with suppliers emphasizing its purity and scalability. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards in drug development.

Frequently asked questions about this compound include its solubility profile, stability under storage conditions, and compatibility with common reagents. Researchers also inquire about its toxicity data and handling precautions, reflecting the broader emphasis on laboratory safety and risk assessment. These queries underscore the importance of transparent technical documentation for chemical suppliers and manufacturers.

In summary, 2-(Chloromethyl)-7-methylimidazo[1,2-a]pyridine (CAS No. 118000-41-2) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity make it a valuable tool for synthetic chemists, while ongoing research continues to uncover new possibilities. As the scientific community prioritizes sustainable synthesis and targeted drug design, this compound is poised to play a pivotal role in future innovations.